molecular formula C7H12O2 B573508 4-Penten-2-one, 3-ethoxy- (9CI) CAS No. 161974-16-9

4-Penten-2-one, 3-ethoxy- (9CI)

Cat. No.: B573508
CAS No.: 161974-16-9
M. Wt: 128.171
InChI Key: XYEXCBLMLGKCKX-UHFFFAOYSA-N
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Description

4-Penten-2-one, 3-ethoxy- (9CI) is an α,β-unsaturated ketone derivative with an ethoxy substituent at the 3-position of the pentenone backbone. Such compounds are often explored in organic synthesis, flavor chemistry, and materials science due to their reactive enone systems and tunable electronic profiles .

Properties

CAS No.

161974-16-9

Molecular Formula

C7H12O2

Molecular Weight

128.171

IUPAC Name

3-ethoxypent-4-en-2-one

InChI

InChI=1S/C7H12O2/c1-4-7(6(3)8)9-5-2/h4,7H,1,5H2,2-3H3

InChI Key

XYEXCBLMLGKCKX-UHFFFAOYSA-N

SMILES

CCOC(C=C)C(=O)C

Synonyms

4-Penten-2-one, 3-ethoxy- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Key Comparisons:

Compound Name Molecular Formula Substituents HOMO-LUMO Gap (eV) Polarizability (ų) Source
3-Penten-2-one (α,β-unsaturated) C₅H₈O None 6.78 (estimated) ~7.5
4-Penten-2-one (α,β-unsaturated) C₅H₈O None 7.90 (estimated) ~7.5
4-Methyl-3-penten-2-one (9CI) C₆H₁₀O Methyl at 3-position Not reported Not reported
3-Penten-2-one, 4-fluoro-3-methyl- (Z)-(9CI) C₆H₉FO Fluoro, methyl at 3,4-positions Not reported Not reported
4-Penten-2-one, 3-ethoxy- (9CI) C₇H₁₂O₂ Ethoxy at 3-position Inferred higher than 4-Penten-2-one Inferred higher due to ethoxy Extrapolated
  • Electronic Effects: The ethoxy group in 4-Penten-2-one, 3-ethoxy- (9CI) is electron-donating via resonance, likely stabilizing the enone system and altering its HOMO-LUMO gap compared to non-ethoxy analogs. For example, 3-penten-2-one exhibits a smaller gap (6.78 eV) than 4-penten-2-one (7.90 eV) due to extended π-conjugation in the α,β-unsaturated system . The ethoxy substituent may further modulate this gap by introducing steric and electronic effects.

Physical Properties

Compound Name Boiling Point (°C) Density (g/cm³) Molecular Weight (g/mol) Source
4-Methyl-3-penten-2-one (9CI) Not reported Not reported 112.13
3-Penten-2-one, 4-fluoro-3-methyl- (Z)-(9CI) 135 0.995 116.13
5-Hexen-2-one, 3-ethoxy- (9CI) Not reported Not reported 142.20
4-Penten-2-one, 3-ethoxy- (9CI) Inferred >135 Inferred ~1.0–1.1 142.20 Extrapolated
  • Volatility and Polarity : The ethoxy group increases molecular weight and polarity compared to methyl or fluoro substituents, likely raising the boiling point and reducing volatility relative to 4-methyl-3-penten-2-one or 4-fluoro derivatives .

Substituent Effects

  • Ethoxy vs.
  • Positional Isomerism : Moving the double bond (e.g., 3-penten-2-one vs. 4-penten-2-one) significantly impacts electronic properties, as seen in HOMO-LUMO gap differences .

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